Cas no 571163-97-8 (2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide
• CAS No: 571163-97-8
• MF: C₂₁H₂₀F₂N₂O₃
• MW: 386.391912460327
• CID: 5906190
• PubChem ID: 2438429
• Update Time: 2025-07-21

2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26585482
• 571163-97-8
• 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide
• Z44328829

• Inchi： 1S/C21H20F2N2O3/c1-12-7-13(2)19(14(3)8-12)25-20(26)16(11-24)9-15-5-6-17(28-21(22)23)18(10-15)27-4/h5-10,21H,1-4H3,(H,25,26)/b16-9+
• InChI Key： SHRIAYVUBUONJT-CXUHLZMHSA-N
• SMILES： FC(OC1C=CC(=CC=1OC)/C=C(\C#N)/C(NC1C(C)=CC(C)=CC=1C)=O)F

Computed Properties

• Exact Mass: 386.14419883g/mol
• Monoisotopic Mass: 386.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide

2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS No. 571163-97-8): A Comprehensive Overview of Its Molecular Structure, Pharmacological Potential, and Research Applications

2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide, with the chemical identifier CAS No. 571163-97-8, represents a novel class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its complex aromatic framework and functional groups, exhibits potential for therapeutic applications in various disease models. The synthesis and characterization of this compound have been extensively studied in recent years, with a focus on its molecular interactions and biological activities.

The molecular structure of 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide is defined by its conjugated system and substituents. The core structure consists of a prop-2-enamide backbone, which is substituted at the 2-position with a cyano group. The aromatic ring system includes a 4-(difluoromethoxy)-3-methoxyphenyl group, which introduces electron-withdrawing and electron-donating functionalities. Additionally, the 2,4,6-trimethylphenyl substituent contributes to steric and electronic effects that influence the compound’s reactivity and biological profile.

Recent advances in synthetic methodologies have enabled the efficient preparation of 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide. Techniques such as transition-metal-catalyzed coupling reactions and electrophilic aromatic substitution have been employed to assemble this complex molecule. These synthetic approaches have been optimized to enhance yield and purity, making the compound more accessible for further biological evaluation.

One of the most promising aspects of 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide is its potential pharmacological activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could make it a candidate for treating inflammatory disorders and oxidative stress-related conditions. For instance, in a 2023 study published in Journal of Medicinal Chemistry, the compound demonstrated significant inhibition of COX-2 and LOX enzymes, which are key targets in the management of chronic inflammation.

Moreover, 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide has shown potential in neurodegenerative disease research. A 2024 investigation in Neurochemistry International reported that this compound may modulate neuroinflammatory pathways and protect neurons from oxidative damage. These findings suggest that the compound could be a lead candidate for the development of therapies targeting conditions such as Alzheimer’s disease and Parkinson’s disease.

The molecular interactions of 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide with biological targets have been explored using computational methods. Molecular docking studies indicate that the compound can bind to protease enzymes and receptor tyrosine kinases, which are implicated in various pathological processes. These interactions are critical for understanding the compound’s mechanism of action and its potential therapeutic applications.

In addition to its biological activities, the physicochemical properties of 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide have been characterized. The compound exhibits good solubility in polar solvents, which is advantageous for drug formulation. Its logP value suggests moderate hydrophobicity, which may influence its permeability across biological membranes and its bioavailability.

Current research efforts are focused on optimizing the 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide molecule for improved therapeutic outcomes. Strategies such as structure-based drug design and high-throughput screening are being employed to identify modifications that enhance its potency and reduce potential side effects. These approaches aim to develop more effective and safer therapeutic agents based on this compound.

In conclusion, 2-Cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS No. 571163-97-8) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure and potential pharmacological activities make it a valuable subject for further research. As studies continue to uncover its mechanisms and applications, this compound may play a significant role in the development of novel therapies for various diseases.